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Compound of Interest

Compound Name: Decyltrimethoxysilane

Cat. No.: B1661985

For Researchers, Scientists, and Drug Development Professionals

Introduction

Decyltrimethoxysilane (CAS number 5575-48-4) is an organosilane compound featuring a
long hydrophobic decyl chain and three hydrolyzable methoxy groups attached to a central
silicon atom.[1] This unique bifunctional structure allows it to act as a versatile surface
modifying agent and coupling agent. The trimethoxysilyl group can form covalent bonds with
inorganic substrates such as glass, silica, and metal oxides, while the long alkyl chain imparts a
non-polar, hydrophobic character to the modified surface.[1][2] This guide provides a
comprehensive overview of the core properties, synthesis, reaction mechanisms, and key
applications of Decyltrimethoxysilane relevant to research and development.

Core Properties of Decyltrimethoxysilane

Decyltrimethoxysilane is a clear, colorless to light yellow liquid.[3] It is characterized by its low
volatility and solubility in most common organic solvents, while being insoluble in water.[3][4]
The compound is sensitive to moisture, undergoing hydrolysis which is the basis of its reactivity
with surfaces.[2]

Physicochemical Properties

The key physicochemical properties of Decyltrimethoxysilane are summarized in the table
below, compiled from various chemical data sources.
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Property Value Reference(s)
CAS Number 5575-48-4
Molecular Formula C13H3003Si [3]
Molecular Weight 262.46 g/mol
Appearance Colorless to light yellow liquid [2][3]
Density 0.900 - 0.910 g/cm? at 20°C [3]
Boiling Point 102-106 °C at 3.5 mmHg 262 3]
°C at 760 mmHg
Melting Point -37 °C [4]
Flash Point 112 - 117 °C [3]

Refractive Index

~1.422 at 20°C

[3]

Vapor Pressure

0.2 £ 0.4 mmHg at 25°C

[4]

Water Solubility

Insoluble (Slightly soluble at
2.3 g/L at 25°C)

[3]4]

Organic Solvent Solubility

Soluble in ethanol, diethyl

ether, chloroform, acetone

[2](3]

Chemical Identification
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Identifier Value Reference(s)

IUPAC Name decyl(trimethoxy)silane

InChI=1S/C13H3003Si/c1-5-6-
InChl 7-8-9-10-11-12-13-17(14-2,15-  [1]
3)16-4/h5-13H2,1-4H3

KQAHMVLQCSALSX-
InChlKey [1]
UHFFFAOYSA-N

CCCCCCCCCC--INVALID-
SMILES [1]
LINK--(OC)OC

n-Decyltrimethoxysilane,
Synonyms , , [1][4]
Trimethoxydecylsilane

Safety and Handling

Decyltrimethoxysilane is classified as an irritant, causing skin and serious eye irritation.
Appropriate personal protective equipment, including gloves and safety goggles, should be
worn during handling. It should be stored in a cool, dry, well-ventilated place under an inert
atmosphere, as it is sensitive to moisture.

Hazard Statement Code
Causes skin irritation H315
Causes serious eye irritation H319

Reaction Mechanisms and Synthesis

The utility of Decyltrimethoxysilane is predicated on its ability to hydrolyze and subsequently
condense to form stable siloxane bonds.

Hydrolysis and Condensation Pathway

The surface modification process occurs in two primary steps. First, the methoxy groups (-
OCHs) of the silane undergo hydrolysis in the presence of water to form reactive silanol groups
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(-Si-OH). This reaction can be catalyzed by either acid or base.[5][6] Following hydrolysis, the
silanol groups condense with hydroxyl groups on a substrate surface (e.g., -OH groups on
silica or glass) or with other silanol groups to form stable, covalent siloxane (Si-O-Si or Si-O-
Substrate) bonds.[5][6] This process results in the formation of a durable, covalently attached
hydrophobic layer.
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General Mechanism of Silanization

Decyltrimethoxysilane Methanol Water
(R-Si(OCHs3)3) (CHsOH) (H20)
«
7
+ 3H20 +R-Si(OH)s % - 3CHsOH
7
A, 7
Decylsilanetriol Decylsilanetriol Cross-linked Polysiloxane Network Hydroxylated Substrate
(R-Si(OH)3) (R-Si(OH)3) (R-(HO)2Si-O-Si(OH)2-R) (Substrate-OH)
//
/
+ Substrate-OH /
//
//
Covalently Modified Surface / H20
(Substrate-O-Si(OH)2-R) / 2
/
/
\\\ /,
S, -H20 /
N\ /
L N 4
Water
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Synthesis via Hydrosilylation

1-Decene Trimethoxysilane
(CH2=CH(CH2)7CHs) (HSIi(OCHs)3)

Platinum Catalyst
(e.g., Karstedt's)

Decyltrimethoxysilane

(CH3(CH2)9Si(OCHs)3)
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Workflow for Surface Modification

1. Substrate Cleaning
(Sonication in cleaning solution,
then DI water)

i

2. Drying & Activation
(Oven at 110-120°C)

i

3. Prepare Silane Solution
(1-5% v/v in anhydrous solvent)

'

4. Silanization
(Immerse substrate in solution)

'

5. Rinsing
(Rinse with fresh solvent)

i

6. Curing
(Oven at 110-120°C or
room temp for 24h)

End: Hydrophobic Surface
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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